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Compound of Interest

Compound Name: GW 501516

Cat. No.: B1671285 Get Quote

Disclaimer: GW 501516, also known as Cardarine, is a research chemical not intended for

human or veterinary use.[1] Its development was halted due to safety concerns, including the

rapid development of cancer in animal studies.[2] The Australian Therapeutic Goods

Administration has classified it as a Schedule 10 substance, indicating a significant danger to

health.[3] Extreme caution should be exercised when handling this compound. This guide

provides essential safety and logistical information based on general principles for handling

hazardous research chemicals.

Personal Protective Equipment (PPE)
Due to the hazardous nature of GW 501516, a comprehensive suite of personal protective

equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact.[1]

[4] The following table outlines the recommended PPE for handling GW 501516 in its solid,

powdered form.
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PPE Component Specifications and Rationale

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is essential to prevent

inhalation of the powdered compound.[4] Work

should be conducted in a certified chemical

fume hood or a ventilated enclosure to minimize

airborne particles.

Eye and Face Protection

Chemical safety goggles that provide a

complete seal around the eyes are required. A

face shield should be worn in addition to

goggles when there is a risk of splashes or

generating dust.[4]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, must be worn.[4] Given the potent

nature of the compound, double-gloving is

recommended. Gloves must be inspected for

any signs of damage before use and should be

changed frequently. Proper glove removal

technique is critical to avoid skin contamination.

[4]

Body Protection

A disposable lab coat or a dedicated lab coat

with long sleeves and a closed front should be

worn. Consider using disposable sleeves to

provide extra protection against contamination.

Foot Protection

Closed-toe shoes are mandatory in any

laboratory setting. Shoe covers should be used

when handling larger quantities or when there is

a significant risk of spills.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial to minimize the risk of exposure and

contamination when handling GW 501516.
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Preparation

Handling

Cleanup and Disposal

Designate a specific handling area

Assemble all necessary PPE

Gather all required materials and equipment

Don all PPE correctly

Weigh the compound in a fume hood or ventilated enclosure

Proceed to handling

Prepare solutions within the fume hood

Decontaminate all surfaces and equipment

After experiment completion

Dispose of all waste in designated hazardous waste containers

Doff PPE in the correct order

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe handling of GW 501516.
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Hierarchy of Controls
To ensure the highest level of safety, a hierarchy of controls should be implemented. This

approach prioritizes control measures from the most effective to the least effective.

Hierarchy of Controls for GW 501516

Elimination/Substitution
(Most Effective)

Consider alternative, less hazardous compounds.

Engineering Controls
Use a chemical fume hood or glove box.

Administrative Controls
Develop Standard Operating Procedures (SOPs).

Provide comprehensive training.

Personal Protective Equipment (PPE)
(Least Effective)

Wear appropriate gloves, lab coat, and eye protection.

Click to download full resolution via product page

Figure 2. The hierarchy of controls for mitigating risks associated with GW 501516.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration.[4] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water.[4]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[4] Seek immediate medical

attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse their mouth with water.[4] Seek immediate medical attention.

Spill: Evacuate the area. If the spill is small and you are trained to handle it, carefully clean it

up while wearing appropriate PPE. Avoid generating dust.[4] For larger spills, contact your

institution's environmental health and safety department.

Disposal Plan
All waste contaminated with GW 501516, including empty containers, used PPE, and cleaning

materials, must be treated as hazardous waste.

Solid Waste: Collect all solid waste in a clearly labeled, sealed container designated for

hazardous chemical waste.

Liquid Waste: Collect any solutions containing GW 501516 in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety department for

specific disposal procedures.[4]

By implementing these stringent safety measures, researchers can minimize the risks

associated with handling the hazardous compound GW 501516.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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